Cas no 102432-83-7 (3,27,28-Trioxa-10,13,16,19,22-pentaazatricyclo[22.2.1.15,8]octacosa-5,7,24,26-tetraene-9,23-dione)

3,27,28-Trioxa-10,13,16,19,22-pentaazatricyclo[22.2.1.15,8]octacosa-5,7,24,26-tetraene-9,23-dione structure
102432-83-7 structure
Product Name:3,27,28-Trioxa-10,13,16,19,22-pentaazatricyclo[22.2.1.15,8]octacosa-5,7,24,26-tetraene-9,23-dione
CAS No:102432-83-7
MF:C20H29N5O5
MW:419.474764585495
CID:235400
PubChem ID:12733582
Update Time:2025-04-19

3,27,28-Trioxa-10,13,16,19,22-pentaazatricyclo[22.2.1.15,8]octacosa-5,7,24,26-tetraene-9,23-dione Chemical and Physical Properties

Names and Identifiers

    • 3,27,28-Trioxa-10,13,16,19,22-pentaazatricyclo[22.2.1.15,8]octacosa-5,7,24,26-tetraene-9,23-dione
    • 1,4,7-Trioxa-10,13,16,19,22-pentaazadifuro<2,1,5-a,x:2,1,5-f,g>cyclotetraeicosane-9,23-dione
    • BRN 5177063
    • 1,4,7-Trioxa-10,13,16,19,22-pentaazadifuro(2,1,5-a,x:2,1,5-f,g)cyclotetraeicosane-9,23-dione
    • DTXSID60145087
    • 102432-83-7
    • Inchi: 1S/C20H29N5O5/c26-19-17-3-1-15(29-17)13-28-14-16-2-4-18(30-16)20(27)25-12-10-23-8-6-21-5-7-22-9-11-24-19/h1-4,21-23H,5-14H2,(H,24,26)(H,25,27)
    • InChI Key: VGYIKIJDTGMEGM-UHFFFAOYSA-N
    • SMILES: O1C2=CC=C1C(NCCNCCNCCNCCNC(C1=CC=C(COC2)O1)=O)=O

Computed Properties

  • Exact Mass: 419.216869g/mol
  • Monoisotopic Mass: 419.216869g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 0
  • Complexity: 494
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 419.5g/mol
  • XLogP3: -1
  • Topological Polar Surface Area: 130Ų
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